Cas no 2364-65-0 (diethyl 2,3-bis(acetyloxy)butanedioate)

• Product Name: diethyl 2,3-bis(acetyloxy)butanedioate
• CAS No: 2364-65-0
• MF: C₁₂H₁₈O₈
• MW: 290.266524791718
• CID: 1419267
• Update Time: 2024-08-15

diethyl 2,3-bis(acetyloxy)butanedioate Chemical and Physical Properties

Names and Identifiers

• diethyl 2,3-bis(acetyloxy)butanedioate
• butanedioic acid, 2,3-bis(acetyloxy)-, diethyl ester
• Diethyl 2,3-diacetoxysuccinate
• Butanedioic acid, 2,3-bis(acetyloxy)-, 1,4-diethyl ester

• Inchi： 1S/C12H18O8/c1-5-17-11(15)9(19-7(3)13)10(20-8(4)14)12(16)18-6-2/h9-10H,5-6H2,1-4H3
• InChI Key： QUHHFMIVCMIFRS-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C(OC(C)=O)C(OC(C)=O)C(OCC)=O

Computed Properties

• Exact Mass: 290.10014
• Monoisotopic Mass: 290.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 11
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 105A^2

Experimental Properties

• Density: 1.203
• Boiling Point: 295.999°C at 760 mmHg
• Flash Point: 133.514°C
• Refractive Index: 1.449
• PSA: 105.2